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Compound of Interest

Compound Name: 3-Chloro-2-fluorocinnamic acid

CAS No.: 261762-62-3

Cat. No.: B1310187

Get Quote

An In-Depth Technical Guide to 3-Chloro-2-fluorocinnamic Acid: Physicochemical Properties,

Synthesis, and Applications

Executive Summary
3-Chloro-2-fluorocinnamic acid is a halogenated aromatic carboxylic acid of significant

interest to the fields of medicinal chemistry and materials science. Its strategic incorporation of

both chlorine and fluorine atoms onto the cinnamic acid scaffold makes it a valuable and

versatile building block for the synthesis of complex molecular architectures with tailored

physicochemical properties. This guide provides a comprehensive technical overview of its

core properties, with a primary focus on its molecular weight, and delves into its synthesis,

analytical characterization, potential applications, and safe handling procedures. The central

theme is the rationale behind its use, particularly how its unique halogenation pattern

influences molecular behavior, making it a key intermediate in the development of novel

pharmaceutical agents.

Core Physicochemical Properties
The foundational characteristics of a molecule dictate its behavior in both chemical and

biological systems. For 3-Chloro-2-fluorocinnamic acid, these properties are defined by its
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specific atomic composition and arrangement.

Molecular Weight: The molecular weight is a critical parameter, essential for stoichiometric

calculations in synthesis, quantitative analysis, and mass spectrometry. It is calculated from the

sum of the atomic weights of its constituent atoms (9 Carbons, 6 Hydrogens, 1 Chlorine, 1

Fluorine, and 2 Oxygens).

The precise molecular weight of 3-Chloro-2-fluorocinnamic acid is 200.60 g/mol .[1][2][3][4]

Chemical Structure and Identification: The structure consists of a phenyl ring substituted with a

chlorine atom at the 3-position and a fluorine atom at the 2-position. This substituted phenyl

group is attached to an acrylic acid moiety, resulting in a trans (E) configuration of the double

bond, which is generally more stable than the cis (Z) isomer.

Caption: Chemical structure of 3-Chloro-2-fluorocinnamic acid.

Table 1: Key Physicochemical Identifiers
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The Strategic Role of Halogenation in Drug
Discovery
The presence of chlorine and fluorine is not incidental; it is a deliberate design choice in

medicinal chemistry. These halogens impart specific properties to a molecule that can

significantly enhance its drug-like characteristics. Understanding this causality is key to

appreciating the value of intermediates like 3-chloro-2-fluorocinnamic acid.
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Expertise & Causality:

Fluorine: The introduction of a fluorine atom can increase metabolic stability by strengthening

the C-F bond against enzymatic degradation, thereby prolonging the drug's half-life.[6] It also

enhances lipophilicity, which can improve a molecule's ability to cross cellular membranes

and increase bioavailability.[6]

Chlorine: Chlorine, being larger and more polarizable, can form specific halogen bonds with

biological targets (e.g., proteins, enzymes), potentially modulating binding affinity and

increasing potency or selectivity.[7]

The combination of these two halogens provides a powerful tool for fine-tuning a molecule's

pharmacokinetic and pharmacodynamic profile.
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Caption: Influence of halogenation on drug properties.

Synthesis and Purification Workflow
A reliable and reproducible synthetic route is paramount for obtaining high-purity material for

research and development. Cinnamic acids are commonly synthesized via condensation

reactions.
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Methodology: Knoevenagel Condensation A plausible and widely used method for synthesizing

cinnamic acid derivatives is the Knoevenagel condensation. This reaction involves the base-

catalyzed condensation of an aldehyde (3-chloro-2-fluorobenzaldehyde) with a compound

containing an active methylene group (malonic acid).
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Caption: General workflow for synthesis and purification.

Experimental Protocol: This protocol is a representative example based on standard

procedures for similar compounds and must be optimized for specific laboratory conditions.[8]

[9]

Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 3-chloro-2-

fluorobenzaldehyde (1.0 eq) and malonic acid (1.2 eq).

Solvent and Catalyst Addition: Add pyridine as the solvent and a catalytic amount of

piperidine (e.g., 0.1 eq).

Reaction: Heat the mixture to reflux and stir for 4-8 hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

Slowly pour the reaction mixture into a beaker containing cold dilute hydrochloric acid (e.g.,

10% HCl) to neutralize the pyridine and precipitate the product.
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Filtration: Collect the resulting solid precipitate by vacuum filtration and wash thoroughly with

cold water to remove residual salts and impurities.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water, to yield the final high-purity compound.

Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Analytical Characterization and Quality Control
Rigorous analytical testing is a self-validating system that ensures the identity, purity, and

structural integrity of the synthesized compound.

Trustworthiness through Validation: Each analytical technique provides a piece of the puzzle.

Mass spectrometry confirms the molecular weight, NMR elucidates the precise atomic

connectivity, and HPLC quantifies the purity. Together, they provide irrefutable evidence of the

compound's quality.
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Caption: Workflow for analytical quality control (QC).

Key Analytical Protocols:

High-Performance Liquid Chromatography (HPLC):
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Purpose: To determine the purity of the compound.

Methodology: A small amount of the sample is dissolved in a suitable solvent (e.g.,

acetonitrile/water) and injected into an HPLC system equipped with a C18 column and a

UV detector. A gradient elution method is typically used to separate the target compound

from any impurities. Purity is calculated based on the relative peak area.

Mass Spectrometry (MS):

Purpose: To confirm the molecular weight.

Methodology: The sample is analyzed using an electrospray ionization (ESI) mass

spectrometer in negative ion mode. The technique validates the presence of the

compound by detecting its molecular ion.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Purpose: To confirm the chemical structure.

Methodology: ¹H and ¹³C NMR spectra are acquired by dissolving the sample in a

deuterated solvent (e.g., DMSO-d₆). The resulting spectra provide detailed information

about the chemical environment of each proton and carbon atom, confirming the

substitution pattern on the phenyl ring and the stereochemistry of the double bond.[10]

Table 2: Summary of Expected Analytical Data
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Applications in Research and Drug Development
3-Chloro-2-fluorocinnamic acid serves primarily as a sophisticated intermediate. Its true

value lies in the properties it imparts to the larger, more complex molecules synthesized from it.

Pharmaceutical Intermediates: It is a key building block for creating novel organic

compounds with potential biological activity.[3] The halogenated phenyl ring can be a core

component of enzyme inhibitors or receptor modulators.[3] For instance, the related 3-

chloro-2-fluorobenzoic acid is used to synthesize potent Aurora A kinase inhibitors for cancer

therapy.[11]

Medicinal Chemistry: Researchers utilize this compound to study the effects of specific

halogen substitutions on drug-target interactions, a field known as structure-activity

relationship (SAR) studies.[12]

Materials Science: The carboxylic acid moiety can coordinate with metal centers, making it a

candidate for developing ligands used in metal-organic frameworks (MOFs).[11]

Safety, Handling, and Storage
Proper handling of any chemical reagent is crucial for laboratory safety. While a specific Safety

Data Sheet (SDS) for 3-chloro-2-fluorocinnamic acid is not widely available, data from

closely related halogenated cinnamic acids provide authoritative guidance.[13]

Hazard Profile (Anticipated):

Skin Irritation: Causes skin irritation.[13]

Eye Irritation: Causes serious eye irritation.[13]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.[13]

Recommended Procedures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields, and a lab coat.[5][13]
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Handling: Handle only in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust.[5] Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.[14]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][13]

Disposal: Dispose of contents and container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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